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Compound of Interest

Compound Name: N-acetyl-D-talosamine-13C

Cat. No.: B12399289

Technical Guide: N-acetyl-D-talosamine-13C

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on N-acetyl-D-talosamine-13C, a
stable isotope-labeled derivative of the amino sugar N-acetyl-D-talosamine. This document
consolidates available data on its chemical properties, supplier information, and potential
applications, with a focus on its use in research and development.

Compound Information

N-acetyl-D-talosamine-13C is a valuable tool in metabolic research, serving as a tracer to
elucidate biochemical pathways and as an internal standard for quantitative analysis by mass
spectrometry and nuclear magnetic resonance (NMR) spectroscopy.[1]

Chemical and Physical Properties

While specific experimental data for the 13C-labeled variant is not readily available in public
literature, the properties of the unlabeled N-acetyl-D-talosamine provide a close reference.
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Property Value Source
CAS Number 875654-29-8 [2]
Molecular Formula C713CH15NOQOs ChemBK

Molecular Weight Approximately 222.2 g/mol United States Biological
White crystalline powder
Appearance [3]
(unlabeled)
Melting Point ~128-132 °C (unlabeled) [3]
- Soluble in water, methanol,
Solubility [3]

and ethanol (unlabeled)

Supplier Information

Several suppliers offer N-acetyl-D-talosamine-13C for research purposes. It is recommended

to contact the suppliers directly for the most current information on availability, purity, and

pricing.
Supplier Product Name Catalog Number
MedchemExpress N-acetyl-D-talosamine-13C HY-146986S
United States Biological N-Acetyl-D-[1-13C]talosamine 165291

Pharmaffiliates

N-Acetyl-D-[1-13C]talosamine

PA STI 003590

Synthesis and Experimental Protocols

Detailed experimental protocols for the synthesis of N-acetyl-D-talosamine-13C are not

explicitly published. However, the synthesis would likely follow established methods for

preparing unlabeled N-acetyl-D-talosamine, utilizing a 13C-labeled precursor. The primary

route for synthesizing N-acetyl-D-talosamine is through the epimerization of the more common

and readily available N-acetyl-D-glucosamine.[4][5]

General Enzymatic Synthesis Pathway

© 2025 BenchChem. All rights reserved. 2/6

Tech Support


https://www.chembk.com/en/chem/N-acetyl-D-talosamine-13C
https://www.chembk.com/en/chem/N-Acetyl-D-talosamine
https://www.chembk.com/en/chem/N-Acetyl-D-talosamine
https://www.chembk.com/en/chem/N-Acetyl-D-talosamine
https://www.benchchem.com/product/b12399289?utm_src=pdf-body
https://www.benchchem.com/product/b12399289?utm_src=pdf-body
https://www.mdpi.com/1660-3397/8/9/2493
https://www.researchgate.net/publication/223568017_Production_of_N-acetyl-D-neuraminic_acid_by_coupling_bacteria_expressing_N-acetyl-D-glucosamine_2-epimerase_and_N-acetyl-D-neuraminic_acid_synthetase
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12399289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

The enzymatic synthesis of N-acetyl-D-talosamine can be achieved from N-acetyl-D-
glucosamine.[3] This process can be adapted for the 13C-labeled compound by starting with
the appropriately labeled N-acetyl-D-glucosamine.
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N-acetyl-D-glucosamine
2-epimerase

Synthesis

Start with

N-acetyl-D-glucosamine-13C

Enzymatic or Chemical
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l

Purification
(e.g., Chromatography)

NMR Spectroscopy Mass Spectrometry Purity Assessment
(1H, 13C) (e.g., ESI-MS) (e.g., HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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